Cas no 2228539-59-9 (5-(azetidin-3-yloxy)-2-(1H-1,2,4-triazol-1-yl)pyridine)

• Product Name: 5-(azetidin-3-yloxy)-2-(1H-1,2,4-triazol-1-yl)pyridine
• CAS No: 2228539-59-9
• MF: C₁₀H₁₁N₅O
• MW: 217.227240800858
• CID: 6403202
• PubChem ID: 165978334
• Update Time: 2025-10-10

5-(azetidin-3-yloxy)-2-(1H-1,2,4-triazol-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(azetidin-3-yloxy)-2-(1H-1,2,4-triazol-1-yl)pyridine
• 2228539-59-9
• EN300-1780241

• Inchi： 1S/C10H11N5O/c1-2-10(15-7-12-6-14-15)13-5-8(1)16-9-3-11-4-9/h1-2,5-7,9,11H,3-4H2
• InChI Key： LWVVLTKDXZFKCY-UHFFFAOYSA-N
• SMILES： O(C1C=NC(=CC=1)N1C=NC=N1)C1CNC1

Computed Properties

• Exact Mass: 217.09635999g/mol
• Monoisotopic Mass: 217.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.9Ų

Additional information on 5-(azetidin-3-yloxy)-2-(1H-1,2,4-triazol-1-yl)pyridine

Introduction to 5-(azetidin-3-yloxy)-2-(1H-1,2,4-triazol-1-yl)pyridine (CAS No. 2228539-59-9)

5-(azetidin-3-yloxy)-2-(1H-1,2,4-triazol-1-yl)pyridine, identified by the chemical identifier CAS No. 2228539-59-9, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule represents a fusion of two pharmacophoric units: an azetidine moiety and a 1H-1,2,4-triazole ring, both of which are well-documented for their roles in modulating biological pathways. The pyridine core further enhances its potential as a scaffold for drug discovery, offering a platform for further functionalization and optimization.

The structural features of 5-(azetidin-3-yloxy)-2-(1H-1,2,4-triazol-1-yl)pyridine make it a promising candidate for exploring novel therapeutic applications. The azetidine ring is a small cyclic amine that has been extensively studied in medicinal chemistry due to its ability to mimic natural amino acid structures, thereby facilitating interactions with biological targets. In contrast, the 1H-1,2,4-triazole ring is known for its versatility in drug design, often serving as a key pharmacophore in antiviral and anticancer agents. The combination of these two moieties within a single molecule suggests potential synergistic effects that could enhance pharmacological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater precision. Studies have indicated that the azetidin-3-yloxy substituent may interact with specific residues in target proteins, while the 1H-1,2,4-triazol-1-yl moiety could provide additional binding interactions through hydrogen bonding or hydrophobic interactions. These insights are crucial for designing derivatives with improved selectivity and efficacy.

The pyridine ring in 5-(azetidin-3-yloxy)-2-(1H-1,2,4-triazol-1-yl)pyridine also offers opportunities for further chemical manipulation. Pyridines are well-known for their ability to engage in various types of interactions with biological targets, including hydrogen bonding and π-stacking interactions. This structural feature makes it an attractive scaffold for developing small-molecule inhibitors or agonists. Moreover, the presence of both nitrogen and carbon atoms in the pyridine ring allows for diverse functionalization strategies, enabling the creation of libraries of compounds with tailored properties.

In the context of drug discovery, the synthesis and characterization of 5-(azetidin-3-yloxy)-2-(1H-1,2,4-triazol-1-yl)pyridine represent an important step toward identifying novel therapeutic agents. The compound’s unique structural features suggest potential applications in areas such as immunomodulation, anti-inflammatory therapy, and even oncology. For instance, the azetidine ring has been shown to interact with enzymes involved in metabolic pathways relevant to inflammation and cancer progression. Meanwhile, the 1H-1,2,4-triazole moiety has demonstrated activity against various kinases and other enzymes implicated in disease processes.

Recent studies have also highlighted the importance of stereochemistry in determining the biological activity of heterocyclic compounds like 5-(azetidin-3-yloxy)-2-(1H-1,2,4-triazol-1-yl)pyridine. The three-dimensional arrangement of atoms within the molecule can significantly influence how it interacts with biological targets at the molecular level. Therefore, understanding and controlling stereochemistry during synthesis is essential for optimizing pharmacological properties. Advances in chiral synthesis techniques have made it possible to produce enantiomerically pure forms of such compounds, which can exhibit markedly different biological activities.

The integration of machine learning and artificial intelligence into drug discovery workflows has further accelerated the process of identifying promising candidates like 5-(azetidin-3-yloxy)-2-(1H-1,2,4-triazol-1-yl)pyridine. By leveraging large datasets and predictive models, researchers can rapidly screen vast libraries of compounds for potential therapeutic activity. This approach has already led to several breakthroughs in identifying novel molecules with therapeutic potential across various disease areas.

In conclusion,5-(azetidin-3-yloxy)-2-(1H-1,2,4-triazol-1 -yl)pyridine (CAS No. 2228539 -59 -9) represents a fascinating compound with significant pharmaceutical promise. Its unique structural composition suggests potential applications in multiple therapeutic areas, particularly where modulation of biological pathways involving azetidine-and 1 H - 12 4 - triazole-containing scaffolds is relevant. As research continues to uncover new biological targets and develop innovative synthetic methodologies, this compound stands poised to contribute to next-generation therapeutics.